Cas no 100840-93-5 (4-(3-aminopropoxy)phenol)

• Product Name: 4-(3-aminopropoxy)phenol
• CAS No: 100840-93-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 3551521
• PubChem ID: 54220811
• Update Time: 2025-04-22

4-(3-aminopropoxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-aminopropoxy)-
• 4-(3-aminopropoxy)phenol
• SCHEMBL8766239
• 100840-93-5
• 4-(3-Amino-propoxy)-phenol
• A1-02162
• EN300-1852243

• Inchi： 1S/C9H13NO2/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5,11H,1,6-7,10H2
• InChI Key： WCXSXGFQXQQLDS-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCCCN)C=C1

Computed Properties

• Exact Mass: 167.094629g/mol
• Monoisotopic Mass: 167.094629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.2g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų